Cas no 852160-57-7 (Phenol, 4,4'-[[6-(phenylamino)-1,3,5-triazine-2,4-diyl]diimino]bis-)

• Product Name: Phenol, 4,4'-[[6-(phenylamino)-1,3,5-triazine-2,4-diyl]diimino]bis-
• CAS No: 852160-57-7
• MF: C₂₁H₁₈N₆O₂
• MW: 386.406623363495
• CID: 1835097
• Update Time: 2024-11-27

Phenol, 4,4'-[[6-(phenylamino)-1,3,5-triazine-2,4-diyl]diimino]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[[6-(phenylamino)-1,3,5-triazine-2,4-diyl]diimino]bis-

• Inchi： 1S/C21H18N6O2/c28-17-10-6-15(7-11-17)23-20-25-19(22-14-4-2-1-3-5-14)26-21(27-20)24-16-8-12-18(29)13-9-16/h1-13,28-29H,(H3,22,23,24,25,26,27)
• InChI Key： MIAIILSRYCAQFM-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=CC=C2)N=C(NC2=CC=C(O)C=C2)N=C1NC1=CC=C(O)C=C1

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 681.4±65.0 °C(Predicted)
• pka: 10.04±0.26(Predicted)